Cas no 1005030-67-0 (Ethyl 8-iodo-1,6-naphthyridine-2-carboxylate)

• Product name: Ethyl 8-iodo-1,6-naphthyridine-2-carboxylate
• CAS No: 1005030-67-0
• MF: C₁₁H₉IN₂O₂
• MW: 328.105834722519
• CID: 1126894
• PubChem ID: 53485590

Ethyl 8-iodo-1,6-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-iodo-1,6-naphthyridine-2-carboxylate
• 8-Idodo-1,6-naphthyridine-2-carboxylic acid ethyl ester
• YPVFHXYOFZDOOR-UHFFFAOYSA-N
• SCHEMBL1209954
• ethyl 8-iodo-[1,6]naphthyridine-2-carboxylate
• 1005030-67-0
• DTXSID50704703
• DB-083496

• Inchi： InChI=1S/C11H9IN2O2/c1-2-16-11(15)9-4-3-7-5-13-6-8(12)10(7)14-9/h3-6H,2H2,1H3
• InChI Key： YPVFHXYOFZDOOR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NC2=C(C=NC=C2C=C1)I

Computed Properties

• Exact Mass: 327.97087g/mol
• Monoisotopic Mass: 327.97087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 328.11g/mol
• Topological Polar Surface Area: 52.1Ų
• XLogP3: 2.3